Cas no 1021121-02-7 (N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide)

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide is a synthetic organic compound featuring a pyridazine core substituted with an acetamide group and a 3-chlorobenzylthio moiety. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the chlorophenyl group enhances lipophilicity, which may improve membrane permeability, while the sulfanyl linker offers stability and versatility for further derivatization. Its well-defined chemical properties make it a valuable candidate for structure-activity relationship studies in drug discovery or crop protection applications. The compound is typically characterized by high purity and consistent synthetic reproducibility.

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide structure

1021121-02-7 structure

Product Name:N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide

CAS No:1021121-02-7

MF:C₁₃H₁₂ClN₃OS

MW:293.771880149841

CID:6086688

PubChem ID:42139036

Update Time:2025-06-06

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide
- N-[6-[(3-chlorophenyl)methylsulfanyl]pyridazin-3-yl]acetamide
- SR-01000921385-1
- F5225-0149
- AKOS024500853
- 1021121-02-7
- N-(6-((3-chlorobenzyl)thio)pyridazin-3-yl)acetamide
- SR-01000921385
- Inchi： 1S/C13H12ClN3OS/c1-9(18)15-12-5-6-13(17-16-12)19-8-10-3-2-4-11(14)7-10/h2-7H,8H2,1H3,(H,15,16,18)
- InChI Key： BKVBQFBVJYHKTA-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(SCC2=CC=CC(Cl)=C2)C=C1)(=O)C

Computed Properties

Exact Mass: 293.0389609g/mol
Monoisotopic Mass: 293.0389609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 80.2Å²

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5225-0149-2μmol	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	2μmol	$57.0	2023-09-10
Life Chemicals	F5225-0149-5μmol	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	5μmol	$63.0	2023-09-10
Life Chemicals	F5225-0149-10μmol	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	10μmol	$69.0	2023-09-10
Life Chemicals	F5225-0149-20μmol	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	20μmol	$79.0	2023-09-10
Life Chemicals	F5225-0149-1mg	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	1mg	$54.0	2023-09-10
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Life Chemicals	F5225-0149-3mg	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	3mg	$63.0	2023-09-10
Life Chemicals	F5225-0149-4mg	N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)acetamide	1021121-02-7	4mg	$66.0	2023-09-10
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